Cas no 40258-72-8 (Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate)

• Product Name: Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate
• CAS No: 40258-72-8
• MF: C₈H₆BrNO₅
• MW: 276.04094171524
• MDL: MFCD08689690
• CID: 328083
• PubChem ID: 14985559
• Update Time: 2025-08-05

Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-hydroxy-5-nitrobenzoate
• Benzoicacid, 3-bromo-4-hydroxy-5-nitro-, methyl ester
• Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate
• 3-Brom-4-hydroxy-5-nitro-benzoesaeure-methylester
• 3-bromo-4-hydroxy-5-nitro-benzoic acid methyl ester
• EA-0875
• AK135173
• QVNQBMGIVJNPJH-UHFFFAOYSA-N
• 2658AE
• OR14142
• SY030640
• AX8138611
• ST24047808
• 2-Bromo-4-(methoxycarbonyl)-6-nitrophenol
• EN300-6488146
• CS-0045202
• J-522153
• 40258-72-8
• DTXSID30566568
• FT-0680951
• AKOS005072382
• SCHEMBL443827
• MFCD08689690
• DA-06120

• MDL： MFCD08689690
• Inchi： 1S/C8H6BrNO5/c1-15-8(12)4-2-5(9)7(11)6(3-4)10(13)14/h2-3,11H,1H3
• InChI Key： QVNQBMGIVJNPJH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC(=C1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.94300
• Monoisotopic Mass: 274.94293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• XLogP3: 2.5

Experimental Properties

• Color/Form: No data available
• Density: 1.8±0.1 g/cm3
• Melting Point: 131-133
• Boiling Point: 315.5°C at 760 mmHg
• Flash Point: 144.6±26.5 °C
• Refractive Index: 1.621
• PSA: 92.35000
• LogP: 2.37270

Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate

Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate (CAS No. 40258-72-8): A Comprehensive Overview

Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate (CAS No. 40258-72-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique functional groups, including a bromo, hydroxy, and nitro substituent on the benzene ring, offers a wide range of applications in various scientific and industrial domains.

The molecular structure of Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate is particularly intriguing due to its potential for chemical modifications and derivatization. The presence of the bromo group makes it an excellent precursor for further synthetic transformations, such as cross-coupling reactions, which are crucial in the synthesis of complex organic molecules. Additionally, the hydroxy and nitro groups provide reactive sites for various chemical reactions, enhancing its utility in drug discovery and materials development.

In the realm of medicinal chemistry, Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have shown that compounds with similar structural features exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of tumor growth in vitro and in vivo models.

The nitro group in Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate plays a crucial role in its biological activity. Nitro compounds are known to undergo reduction to form amino derivatives, which can interact with various biological targets. This reduction process can be exploited to design prodrugs that are activated under specific physiological conditions, thereby enhancing their therapeutic efficacy and reducing side effects.

Beyond its medicinal applications, Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate has also found use in materials science. The compound's ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. These polymers can be used in various applications, including drug delivery systems, sensors, and electronic devices.

Recent advancements in green chemistry have also focused on the sustainable synthesis of Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate. Researchers have developed novel catalytic methods that reduce the environmental impact of its production while maintaining high yields and purity. For example, a study published in Green Chemistry described an efficient palladium-catalyzed protocol for the synthesis of this compound using environmentally benign solvents and reagents.

The safety profile of Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate is another important aspect to consider. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure workplace safety. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) to minimize exposure risks.

In conclusion, Methyl 3-bromo-4-hydroxy-5-nitrobenzenecarboxylate (CAS No. 40258-72-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure provides a foundation for further research and development, opening new avenues for innovation in these fields. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological advancements.